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Compound of Interest

Compound Name: 5-Chloro-2-fluorobenzyl alcohol

Cat. No.: B067832 Get Quote

Essential Safety and Handling Guide for 5-
Chloro-2-fluorobenzyl Alcohol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Chloro-2-fluorobenzyl alcohol.
Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Chloro-2-fluorobenzyl alcohol is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, the use of

appropriate personal protective equipment is mandatory to prevent exposure. Engineering

controls, such as a chemical fume hood, should be the primary method of exposure control,

supplemented by the following PPE:
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Protection Type Required Equipment Specifications & Remarks

Eye/Face Protection

Chemical splash goggles or

safety glasses with side

shields.

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166 regulations. A

face shield is recommended if

there is a splash hazard.[2][3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile).

Inspect gloves before use and

remove them carefully to avoid

skin contamination. Natural

rubber/latex gloves may also

offer good resistance.[3][4]

Laboratory coat or other

protective clothing.

Should be worn to prevent skin

exposure.[2][3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if ventilation is

inadequate, dust is generated,

or irritation symptoms are

experienced.[2][3]

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Chloro-2-fluorobenzyl alcohol is
provided below for easy reference.

Property Value

CAS Number 188723-58-2[1][5]

Molecular Formula C₇H₆ClFO[5]

Molecular Weight 160.57 g/mol [5]

Appearance White solid or powder.

Purity Typically ≥97%[5]

Storage
Store in a cool, dry, well-ventilated place in a

tightly closed container.[1][2][5]
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Operational and Disposal Plan: Step-by-Step
Guidance
This section provides a procedural workflow for the safe handling, use, and disposal of 5-
Chloro-2-fluorobenzyl alcohol.

3.1. Preparation and Handling

Ventilation: Always handle 5-Chloro-2-fluorobenzyl alcohol powder and prepare solutions

in a well-ventilated area, preferably within a certified chemical fume hood to control airborne

levels.[1][3]

Donning PPE: Before handling the compound, put on all required PPE as specified in the

table above.

Handling: Avoid direct contact with skin and eyes. Prevent the formation of dust when

handling the solid form. Do not eat, drink, or smoke in the handling area.[3][6]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete and before leaving the laboratory.[1][3]

3.2. Spill and Emergency Procedures

Spill Cleanup: In case of a spill, avoid breathing dust and contact with skin and eyes. Wear

appropriate PPE, including a respirator. Use dry clean-up procedures and avoid generating

dust. Sweep or vacuum up the material and place it into a suitable, labeled container for

disposal.[6]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[1][7]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

If skin irritation persists, seek medical advice.[1][7]
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Inhalation: Move the person to fresh air. If breathing is difficult or symptoms occur, get

medical attention.[1][7]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.[2][7]

3.3. Disposal Plan

Waste Disposal: Disposal of 5-Chloro-2-fluorobenzyl alcohol and its containers must be in

accordance with applicable regional, national, and local laws and regulations.[2] It should be

disposed of as hazardous waste.

Contaminated PPE: Used gloves, lab coats, and other contaminated items should be

considered hazardous waste and disposed of in designated waste containers for

incineration.

Workflow and Logical Relationships
The following diagram illustrates the key steps and decision points for the safe handling of 5-
Chloro-2-fluorobenzyl alcohol from receipt to disposal.
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Caption: Workflow for Safe Handling of 5-Chloro-2-fluorobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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